(R)-2-(Methylamino)propanoic acid hydrochloride
Overview
Description
(R)-2-(Methylamino)propanoic acid hydrochloride, also known as (R)-2-MPA HCl, is an important chiral compound used in laboratories for the synthesis of a wide range of compounds. This compound is a versatile building block for many synthetic applications, particularly in the field of medicinal chemistry. It has been used for the synthesis of a variety of pharmaceuticals, including anti-bacterial, anti-cancer, and anti-inflammatory drugs. In addition, (R)-2-MPA HCl has been used in the synthesis of a range of other compounds, such as vitamins, food additives, and fragrances.
Scientific Research Applications
Chiral Analysis of Proteins and Peptides
“N-Me-D-Ala-OH HCl” plays a crucial role in the chiral analysis of proteins and peptides. This analysis is essential for understanding the structure and function of proteins, which are primarily found in their homochiral form . The presence of D-amino acids like D-Ala can indicate certain health conditions or diseases, making this compound valuable for biomedical research.
Enantioseparation Techniques Development
The compound is used in the development of new chiral stationary phases and derivatization reagents. These advancements can significantly improve the resolution of chiral separations, which is a critical aspect of pharmaceutical research and quality control .
Research on Neurodegenerative Diseases
In the context of neurodegenerative diseases, “N-Me-D-Ala-OH HCl” is used to study the role of D-amino acids in the progression of conditions like Alzheimer’s disease. It helps in understanding the biochemical pathways involved in the disease’s development .
Peptide Synthesis
This compound is also employed in peptide synthesis, particularly in the creation of peptides that contain D-amino acids. These peptides have applications in drug discovery and development, as they can mimic certain biological activities or inhibit specific processes .
Analytical Reference Material
As an analytical reference material, “®-2-(Methylamino)propanoic acid hydrochloride” is used to calibrate instruments and validate analytical methods in laboratories. This ensures the accuracy and reliability of experimental results .
properties
IUPAC Name |
(2R)-2-(methylamino)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2.ClH/c1-3(5-2)4(6)7;/h3,5H,1-2H3,(H,6,7);1H/t3-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYXBNPBZWXNBGN-AENDTGMFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)O)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-(4-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)propanoate](/img/structure/B1426195.png)
![4-(2-Chloro-6-((4-(cyclopropylmethyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine](/img/structure/B1426201.png)
![[3-Fluoro-5-(trifluoromethyl)phenyl]hydrazine](/img/structure/B1426215.png)
